Cas no 176520-13-1 (Scutebarbatine A)

• Product Name: Scutebarbatine A
• CAS No: 176520-13-1
• MF: C₃₂H₃₄N₂O₇
• MW: 558.621569156647
• CID: 827544
• PubChem ID: 45110781
• Update Time: 2025-04-19

Scutebarbatine A Chemical and Physical Properties

Names and Identifiers

• Scutebarbatine A
• (1R,2S,3R,4R,4aS,8aR)-3-Hydroxy-3,4,8,8a-tetramethyl-4-[(E)-2-(5- oxo-2,5-dihydro-3-furanyl)vinyl]-1,2,3,4,4a,5,6,8a-octahydronapht halene-1,2-diyl dinicotinate
• [ "" ]
• 3-Pyridinecarboxylic acid, 4-[2-(2,5-dihydro-5-oxo-3-furanyl)ethenyl]-1,2,3,4,4a,5,6,8a-octahydro-3-hydroxy-3,4,8,8a-tetramethyl-1,2-naphthalenediyl ester, [1R-[1α,2β,3β,4β(E),4aβ,8aα]]- (9CI)
• (1R,2S,3R,4R,4aS,8aR)-3-Hydroxy-3,4,8,8a-tetramethyl-4-[(E)-2-(5-oxo-2,5-dihydro-3-furanyl)vinyl]-1,2,3,4,4a,5,6,8a-octahydronaphthalene-1,2-diyldinicotinate
• (1R,2S,3R,4R,4aS,8aR)-3-hydroxy-3,4,8,8a-tetramethyl-4-((E)-2-(5-oxo-2,5-dihydrofuran-3-yl)vinyl)-1,2,3,4,4a,5,6,8a-octahydronaphthalene-1,2-diyl dinicotinate
• HY-N1260
• 176520-13-1
• [(1R,2S,3R,4R,4aS,8aR)-3-hydroxy-3,4,8,8a-tetramethyl-4-[(E)-2-(5-oxo-2H-furan-3-yl)ethenyl]-2-(pyridine-3-carbonyloxy)-2,4a,5,6-tetrahydro-1H-naphthalen-1-yl] pyridine-3-carboxylate
• CS-0016664
• CHEMBL3577094
• AKOS037515187
• FS-10489
• (-)-Scutebarbatine A
• 3-Pyridinecarboxylic acid, 4-[2-(2,5-dihydro-5-oxo-3-furanyl)ethenyl]-1,2,3,4,4a,5,6,8a-octahydro-3-hydroxy-3,4,8,8a-tetramethyl-1,2-naphthalenediyl ester, [1R-[1alpha,2beta,3beta,4beta(E),4abeta,8aalpha]]- (9CI)
• (1R,2S,3R,4S,4AS,8ar)-3-hydroxy-3,4,8,8a-tetramethyl-4-[(e)-2-(5-oxo-2,5-dihydrofuran-3-yl)ethenyl]-2-(pyridine-3-carbonyloxy)-1,2,3,4,4a,5,6,8a-octahydronaphthalen-1-yl pyridine-3-carboxylic acid
• ((1R,2S,3R,4R,4aS,8aR)-3-hydroxy-3,4,8,8a-tetramethyl-4-((E)-2-(5-oxo-2H-furan-3-yl)ethenyl)-2-(pyridine-3-carbonyloxy)-2,4a,5,6-tetrahydro-1H-naphthalen-1-yl) pyridine-3-carboxylate
• (1R,2S,3R,4S,4AS,8ar)-3-hydroxy-3,4,8,8a-tetramethyl-4-((e)-2-(5-oxo-2,5-dihydrofuran-3-yl)ethenyl)-2-(pyridine-3-carbonyloxy)-1,2,3,4,4a,5,6,8a-octahydronaphthalen-1-yl pyridine-3-carboxylic acid
• DA-77761

• Inchi： 1S/C32H34N2O7/c1-20-8-5-11-24-30(2,13-12-21-16-25(35)39-19-21)32(4,38)27(41-29(37)23-10-7-15-34-18-23)26(31(20,24)3)40-28(36)22-9-6-14-33-17-22/h6-10,12-18,24,26-27,38H,5,11,19H2,1-4H3/b13-12+/t24-,26+,27+,30-,31+,32+/m1/s1
• InChI Key： CFCKNUOZCOKYOO-JUJIBZTHSA-N
• SMILES： O[C@@]1(C)[C@H]([C@@H]([C@@]2(C)C(C)=CCC[C@@H]2[C@]1(/C=C/C1=CC(=O)OC1)C)OC(C1C=NC=CC=1)=O)OC(C1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 558.23700
• Monoisotopic Mass: 558.23660143 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 41
• Rotatable Bond Count: 8
• Complexity: 1150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 558.6
• XLogP3: 3.6
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 742.1±60.0 °C at 760 mmHg
• Flash Point: 402.6±32.9 °C
• Solubility: Soluble in Chloroform,Dichloromethane,Ethyl Acetate,DMSO,Acetone,etc.
• PSA: 124.91000
• LogP: 4.40050
• Vapor Pressure: 0.0±2.6 mmHg at 25°C
• pka: 13.04±0.70(Predicted)

Scutebarbatine A Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Diterpene lactones